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An In-depth Technical Guide to the Synthesis and Characterization of 6-Bromoisochroman-4-
one

Authored by a Senior Application Scientist
This guide provides a comprehensive overview of the synthesis and characterization of 6-
Bromoisochroman-4-one (CAS No. 676134-68-2), a key heterocyclic building block in

medicinal chemistry and drug discovery.[1][2] Its value lies in the isochromanone core, a

scaffold present in various biologically active molecules, and the bromine substituent, which

serves as a versatile handle for further chemical modifications, such as cross-coupling

reactions.[1] This document is intended for researchers and professionals in organic synthesis

and pharmaceutical development, offering both theoretical grounding and practical, field-proven

protocols.

Strategic Importance and Applications
6-Bromoisochroman-4-one is a crucial intermediate in the synthesis of more complex

molecules.[1] The isochromanone framework is a privileged scaffold, and its derivatives have

been explored for a range of therapeutic applications, including the development of inhibitors

for enzymes like p38α MAPK and Rho kinase (ROCK), which are implicated in inflammatory

diseases and diabetic retinopathy, respectively.[3][4] The presence of a bromine atom on the

aromatic ring significantly enhances its synthetic utility, allowing for the introduction of diverse

functional groups through reactions like Suzuki, Heck, and Sonogashira couplings. This
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functionalization is critical for structure-activity relationship (SAR) studies in drug discovery

programs.[1]

Table 1: Physicochemical Properties of 6-Bromoisochroman-4-one

Property Value Source

CAS Number 676134-68-2 [2][5]

Molecular Formula C₉H₇BrO₂ [1][2]

Molecular Weight 227.06 g/mol [1][6]

Physical Form Solid [5][7]

Boiling Point 336.1°C [1]

Storage
Room temperature, sealed in

dry conditions
[5]

Retrosynthetic Analysis and Synthesis Pathway
The synthesis of 6-Bromoisochroman-4-one is not commonly detailed in direct literature;

however, a robust and logical pathway can be constructed based on established organic

chemistry principles. A common and effective method for forming the isochromanone ring

system is through an intramolecular Friedel-Crafts acylation of a suitably substituted

phenoxyacetic acid.

Our retrosynthetic approach disconnects the heterocyclic ring at the C4-C4a bond, tracing the

target molecule back to 2-(3-bromobenzyloxy)acetic acid, which in turn can be synthesized

from commercially available 3-bromobenzyl alcohol and an acetate equivalent.

Logical Framework for Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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